Cas no 39205-67-9 (1H-Pyrazole-4-carboxamide, 1-[2-(acetyloxy)ethyl]-3-nitro-)

• Product Name: 1H-Pyrazole-4-carboxamide, 1-[2-(acetyloxy)ethyl]-3-nitro-
• CAS No: 39205-67-9
• MF: C₈H₁₀N₄O₅
• MW: 242.188801288605
• CID: 1509477
• Update Time: 2024-08-24

1H-Pyrazole-4-carboxamide, 1-[2-(acetyloxy)ethyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 1-[2-(acetyloxy)ethyl]-3-nitro-

• Inchi： 1S/C8H10N4O5/c1-5(13)17-3-2-11-4-6(7(9)14)8(10-11)12(15)16/h4H,2-3H2,1H3,(H2,9,14)
• InChI Key： YLJPIHCSEKMQNU-UHFFFAOYSA-N
• SMILES： N1(CCOC(C)=O)C=C(C(N)=O)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 242.0652

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 443.0±35.0 °C(Predicted)
• PSA: 130.35
• pka: 14.49±0.50(Predicted)